![molecular formula C13H23NO4 B2827501 (2R)-1-tert-butoxycarbonyl-2-propyl-pyrrolidine-2-carboxylic acid CAS No. 706806-57-7](/img/structure/B2827501.png)
(2R)-1-tert-butoxycarbonyl-2-propyl-pyrrolidine-2-carboxylic acid
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Description
(2R)-1-tert-butoxycarbonyl-2-propyl-pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C13H23NO4 and its molecular weight is 257.33. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Synthesis
- The pyrrolidine ring in related compounds often adopts an envelope conformation, which is crucial for understanding the stereochemistry and reactivity of such molecules. For instance, studies on N-tert-Butoxycarbonyl-α-(2-fluorobenzyl)-l-proline revealed significant insights into the crystal packing and intermolecular interactions of these molecules (Rajalakshmi et al., 2013).
- Synthesis and crystal structure investigations of tert-butyl 2-((phenylthio)-carbonyl)pyrrolidine-1-carboxylate provide foundational knowledge for the preparation and structural characterization of pyrrolidine derivatives, highlighting the importance of these methods in developing novel organic compounds (Naveen et al., 2007).
Medicinal Chemistry and Drug Discovery
- Research into the metabolic pathways of prostaglandin E2 agonists, including compounds with tert-butyl groups, has uncovered crucial details about their biotransformation, which is vital for the development of therapeutics aimed at bone fracture healing (Prakash et al., 2008).
- The asymmetric synthesis of piperidinedicarboxylic acid derivatives, including those with tert-butoxycarbonyl protection, is fundamental in creating chiral building blocks for pharmaceuticals, showcasing the role of stereochemistry in drug design and synthesis (Xue et al., 2002).
Material Science and Organic Synthesis
- Studies on the reaction of dicarbonates with carboxylic acids, catalyzed by weak Lewis acids, provide insights into synthesizing esters and anhydrides, highlighting the versatility of tert-butyl alcohol in organic synthesis. This research contributes to the development of new synthetic pathways for organic compounds and materials (Bartoli et al., 2007).
Properties
IUPAC Name |
(2R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2-propylpyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO4/c1-5-7-13(10(15)16)8-6-9-14(13)11(17)18-12(2,3)4/h5-9H2,1-4H3,(H,15,16)/t13-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPVUNRZZXRGUBY-CYBMUJFWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1(CCCN1C(=O)OC(C)(C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@]1(CCCN1C(=O)OC(C)(C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.